Cas no 1172014-33-3 (Pyridine-2-carboxamidine HOAc)

• Product Name: Pyridine-2-carboxamidine HOAc
• CAS No: 1172014-33-3
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD09260528
• CID: 5176886
• Update Time: 2026-03-05

Pyridine-2-carboxamidine HOAc Chemical and Physical Properties

Names and Identifiers

• Pyridine-2-carboxamidine HOAc

• MDL： MFCD09260528
• Inchi： 1S/C6H7N3.C2H4O2/c7-6(8)5-3-1-2-4-9-5;1-2(3)4/h1-4H,(H3,7,8);1H3,(H,3,4)
• InChI Key： LHZWIAPUJMCNIT-UHFFFAOYSA-N
• SMILES： OC(C)=O.N1C=CC=CC=1C(=N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 142
• Topological Polar Surface Area: 100

Additional information on Pyridine-2-carboxamidine HOAc

Introduction to Pyridine-2-carboxamidine HOAc (CAS No: 1172014-33-3) and Its Emerging Applications in Chemical Biology

The compound Pyridine-2-carboxamidine HOAc, identified by its Chemical Abstracts Service (CAS) number 1172014-33-3, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Pyridine derivatives have long been recognized for their versatility, serving as key scaffolds in drug discovery due to their ability to mimic natural biomolecules and interact with biological targets. The specific substitution pattern of this compound, featuring a carboxamidine moiety linked to a pyridine ring, endows it with unique chemical and biological properties that make it a compelling candidate for further exploration.

At the heart of the compound's utility lies its structural motif. The pyridine-2-carboxamidine core provides a hydrogen bond acceptor capability, which is critical for interactions with proteins and nucleic acids. This feature is particularly valuable in the design of inhibitors targeting enzyme active sites or stabilizing protein-protein interactions. Additionally, the presence of an acetic acid moiety (HOAc) at the terminal position introduces further functional diversity, allowing for modifications such as derivatization or coupling reactions that expand its synthetic utility.

In recent years, there has been growing interest in harnessing the potential of pyridine-based compounds for therapeutic applications. One notable area of research involves their use as scaffolds for kinase inhibitors, where the pyridine ring can be tailored to fit into the ATP-binding pockets of these enzymes. The carboxamidine group, being electron-rich, can participate in polar interactions with key residues in the target protein, enhancing binding affinity. This has led to several reports demonstrating the efficacy of pyridine derivatives in preclinical studies targeting diseases such as cancer and inflammatory disorders.

Moreover, the CAS no 1172014-33-3 associated with Pyridine-2-carboxamidine HOAc underscores its significance as a building block in medicinal chemistry. Researchers have leveraged this compound to develop novel analogs with improved pharmacokinetic profiles or enhanced target specificity. For instance, modifications to the pyridine ring can modulate solubility and metabolic stability, while alterations to the carboxamidine group can fine-tune interactions with biological targets. Such structural optimizations are essential for translating laboratory findings into viable drug candidates.

The broader context of pyridine derivatives in drug discovery is further illuminated by advancements in computational chemistry and high-throughput screening techniques. These tools have enabled researchers to rapidly evaluate large libraries of pyridine-based compounds for their potential biological activity. By integrating virtual screening with experimental validation, scientists can accelerate the discovery process and identify promising candidates for further development. The compound under discussion (1172014-33-3) fits well within this paradigm, offering a versatile platform for innovation.

Another exciting application area involves using Pyridine-2-carboxamidine HOAc as a precursor in the synthesis of more complex molecules. Its reactive functional groups make it an ideal candidate for cross-coupling reactions, which are fundamental in constructing intricate molecular architectures. Such reactions are widely employed in pharmaceutical synthesis to create novel heterocycles or extend molecular frameworks. The ability to derivatize this compound opens up numerous possibilities for generating structurally diverse libraries tailored for specific biological assays.

The role of CAS no 1172014-33-3 in academic and industrial research is also underscored by its presence in several patents and publications detailing its synthesis and applications. These contributions highlight its importance as a chemical entity that bridges fundamental research with practical drug development efforts. As the field evolves, it is anticipated that new methodologies will emerge to further exploit the potential of this class of compounds.

In conclusion, Pyridine-2-carboxamidine HOAc (CAS No: 1172014-33-3) stands out as a versatile and promising molecule with applications spanning chemical biology and pharmaceutical research. Its unique structural features offer opportunities for designing targeted therapeutics, while its synthetic accessibility makes it an attractive scaffold for medicinal chemistry innovation. As ongoing research continues to uncover new ways to leverage this compound's potential, it is poised to play an increasingly significant role in addressing unmet medical needs.